1-(Biphenyl-2-yl) piperazine
Overview
Description
1-(Biphenyl-2-yl)piperazine is an organic compound that consists of a six-membered ring containing two opposing nitrogen atoms . It is also known as 1-([1,1’-Biphenyl]-2-yl)piperazine hydrochloride .
Synthesis Analysis
The synthesis of piperazine derivatives, including 1-(Biphenyl-2-yl)piperazine, has been a subject of research. Recent methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis .
Molecular Structure Analysis
The molecular weight of 1-(Biphenyl-2-yl)piperazine dihydrochloride is 311.25 . The InChI code is 1S/C16H18N2.2ClH/c1-2-6-14(7-3-1)15-8-4-5-9-16(15)18-12-10-17-11-13-18;;/h1-9,17H,10-13H2;2*1H .
Chemical Reactions Analysis
Piperazine derivatives, including 1-(Biphenyl-2-yl)piperazine, undergo various chemical reactions. For instance, the ring formation reaction between (S,S)-N,N’-bisnosyl diamine and diphenylvinylsulfonium triflate in the presence of DBU leads to protected piperazines .
Scientific Research Applications
Pharmaceutical Drug Synthesis
1-(Biphenyl-2-yl) piperazine: is a key intermediate in the synthesis of various pharmaceutical drugs. Its structure is integral to the pharmacokinetic properties of the final drug molecule. It’s often used to improve the solubility and bioavailability of drugs, making it a valuable component in medicinal chemistry .
Antitubercular Agents
This compound has been explored for its potential in creating novel antitubercular agents. Derivatives of 1-(Biphenyl-2-yl) piperazine have shown significant activity against Mycobacterium tuberculosis, indicating its promise in the treatment of tuberculosis .
Kinase Inhibitors
In the realm of cancer research, 1-(Biphenyl-2-yl) piperazine derivatives are being investigated as kinase inhibitors. These compounds can interfere with the signaling pathways that promote tumor growth and proliferation, offering a pathway to new cancer therapies .
Receptor Modulators
The structural flexibility of 1-(Biphenyl-2-yl) piperazine allows it to act as a scaffold for receptor modulators. These modulators can mimic or block the action of neurotransmitters or hormones, making them useful in treating a variety of neurological and endocrine disorders .
Synthetic Methodology Development
Recent advances in synthetic chemistry have utilized 1-(Biphenyl-2-yl) piperazine in developing new methodologies for constructing piperazine rings, which are prevalent in many biologically active compounds .
Analytical Chemistry Applications
1-(Biphenyl-2-yl) piperazine: is employed in analytical chemistry as a reagent for the determination of various chemical compounds. Its selective binding properties make it useful in assays and diagnostic tests .
Mechanism of Action
Target of Action
For instance, piperazine is a GABA receptor agonist . It binds directly and selectively to muscle membrane GABA receptors, presumably causing hyperpolarization of nerve endings .
Mode of Action
Piperazine compounds generally mediate their anthelmintic action by paralyzing parasites, allowing the host body to easily remove or expel the invading organism . This paralysis is likely due to the compound’s interaction with GABA receptors .
Biochemical Pathways
The action of piperazine derivatives often involves the gabaergic system . By acting as a GABA receptor agonist, piperazine can affect neurotransmission and potentially influence various biochemical pathways.
Pharmacokinetics
It’s known that biphenyl derivatives are small-molecule inhibitors with advantages of oral bioavailability, high tumor penetration, and better pharmacokinetic properties .
Result of Action
The general effect of piperazine compounds is to cause paralysis in parasites, facilitating their removal or expulsion from the host body .
Action Environment
It’s known that the storage stability of biphenyl type epoxy resins at room temperature is low . Therefore, the stability of 1-(Biphenyl-2-yl) piperazine might also be influenced by environmental conditions such as temperature.
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-(2-phenylphenyl)piperazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2/c1-2-6-14(7-3-1)15-8-4-5-9-16(15)18-12-10-17-11-13-18/h1-9,17H,10-13H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RKRVRTJVCWZOQS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C2=CC=CC=C2C3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901029791 |
Source
|
| Record name | 1-(2-Biphenylyl)piperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901029791 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Biphenyl-2-yl) piperazine | |
CAS RN |
180698-18-4 |
Source
|
| Record name | 1-(2-Diphenyl)piperazine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0180698184 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-(2-Biphenylyl)piperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901029791 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(2-DIPHENYL)PIPERAZINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/T5S5265H6V | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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